Cas no 304876-18-4 (Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI))

• Product Name: Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI)
• CAS No: 304876-18-4
• MF: C₁₃H₁₆BNO₃
• MW: 245.082043647766
• CID: 5240020
• Update Time: 2025-10-13

Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI)

• Inchi： 1S/C13H16BNO3/c16-12-13(6-2-1-3-7-13)10-8-9(14(17)18)4-5-11(10)15-12/h4-5,8,17-18H,1-3,6-7H2,(H,15,16)
• InChI Key： BEYMRAMHBZOQPD-UHFFFAOYSA-N
• SMILES： C12(C3=C(NC1=O)C=CC(B(O)O)=C3)CCCCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI)

Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI) and Its Significance in Modern Chemical Biology

Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI), with the CAS number 304876-18-4, represents a fascinating compound in the realm of chemical biology. This spirocyclic boronic acid derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound's intricate framework, combining a spirocyclic core with an indole moiety, makes it a promising candidate for various biochemical interactions.

The< strong>Boronic acid moiety is well-known for its ability to form stable complexes with diols, a property that has been extensively exploited in the design of bioconjugation strategies. In particular, boronic acids have found utility in the development of protease inhibitors and in the creation of targeted drug delivery systems. The spirocyclic structure of this compound adds an additional layer of complexity, which can influence its reactivity and binding affinity. This makes it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in the field of chemical biology have highlighted the importance of< strong>spirocyclic compounds in drug discovery. Spirocycles are known for their conformational rigidity and unique electronic properties, which can enhance the binding affinity of small molecules to biological targets. The indole ring in< strong>Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI) further contributes to its potential as a pharmacophore. Indole derivatives are widely recognized for their biological activity, ranging from antimicrobial to anti-inflammatory properties.

The CAS number 304876-18-4 provides a unique identifier for this compound, facilitating its recognition and use in research settings. The systematic naming of chemical compounds ensures consistency and clarity in scientific communication. This compound's name reflects its structural components, including the spirocyclic arrangement and the presence of an oxo group. Such detailed nomenclature is crucial for researchers who need to precisely describe and utilize chemical entities in their studies.

In recent years, there has been growing interest in the development of< strong>boronic acid derivatives as tools for biochemical research. These compounds have been employed in various applications, including live-cell imaging, protein purification, and the synthesis of conjugated polymers. The ability of boronic acids to undergo reversible reactions with diols has made them indispensable in biorthogonal chemistry, a field that aims to expand the chemical toolbox available for biological research.

The< strong>spiro[cyclohexane-1,3'-[3H]indol] core of this compound is particularly noteworthy due to its potential to interact with biological targets in unique ways. Spirocycles are known to exhibit high binding affinity and selectivity, making them attractive for drug design. The presence of a hydrogen bond donor and acceptor within this core structure could enhance its ability to bind to proteins or other biomolecules. This feature could be exploited to develop targeted therapies or diagnostic agents.

One of the most exciting aspects of< strong>Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI) is its potential as a building block for more complex molecules. Medicinal chemists often use simple scaffolds like this one as starting points for drug design. By modifying its structure or appending functional groups, researchers can generate libraries of compounds with tailored properties. This approach has been successful in identifying novel drugs that have entered clinical trials.

The< strong>CAS number 304876-18-4 serves as a critical reference point for researchers working with this compound. It allows for easy retrieval of information from databases and literature sources. When conducting experiments or designing new synthetic routes, having access to accurate and detailed information about a compound is essential. The systematic naming convention ensures that each chemical entity is uniquely identified and described.

In conclusion,< strong>Boronic acid, (1',2'-dihydro-2'-oxospiro[cyclohexane-1,3'-[3H]indol]-5'-yl)- (9CI) represents a significant advancement in the field of chemical biology. Its unique structural features make it a promising candidate for various applications in pharmaceutical research and drug development. The combination of a boronic acid moiety with a spirocyclic indole core offers numerous possibilities for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.